Cas no 62224-29-7 (2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester
• CAS No: 62224-29-7
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• CID: 453690
• PubChem ID: 71388610
• Update Time: 2025-09-22

2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-bromo-4-nitro-, 1,1-dimethylethyl ester
• tert-butyl 5-bromo-4-nitrothiophene-2-carboxylate
• tert-Butyl5-bromo-4-nitrothiophene-2-carboxylate
• 2-Thiophenecarboxylic acid,5-bromo-4-nitro-,1,1-dimethylethyl ester
• 62224-29-7
• A913704
• DTXSID80810669

• Inchi： 1S/C9H10BrNO4S/c1-9(2,3)15-8(12)6-4-5(11(13)14)7(10)16-6/h4H,1-3H3
• InChI Key： KGXMNNNYEMVFDQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC(C)(C)C)S1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.9514
• Monoisotopic Mass: 306.95139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes